Cas no 96449-89-7 (1-[(4-methoxyphenyl)methyl]-5-oxopyrrolidine-3-carboxylic acid)

• Product Name: 1-[(4-methoxyphenyl)methyl]-5-oxopyrrolidine-3-carboxylic acid
• CAS No: 96449-89-7
• MF: C₁₃H₁₅NO₄
• MW: 249.262503862381
• MDL: MFCD03834522
• CID: 1078793
• Update Time: 2025-04-20

1-[(4-methoxyphenyl)methyl]-5-oxopyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-Methoxybenzyl)-5-oxopyrrolidine-3-carboxylic acid
• 1-[(4-methoxyphenyl)methyl]-5-oxopyrrolidine-3-carboxylic acid

• MDL： MFCD03834522
• Inchi： 1S/C13H15NO4/c1-18-11-4-2-9(3-5-11)7-14-8-10(13(16)17)6-12(14)15/h2-5,10H,6-8H2,1H3,(H,16,17)
• InChI Key： GQWNIXGHJLCLCG-UHFFFAOYSA-N
• SMILES： O=C1CC(C(=O)O)CN1CC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 249.10000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 66.84000
• LogP: 1.06620

1-[(4-methoxyphenyl)methyl]-5-oxopyrrolidine-3-carboxylic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Oxoprolines